Cas no 175922-78-8 (9,9-Didecyl-2,7-dibromofluorene)

• Product Name: 9,9-Didecyl-2,7-dibromofluorene
• CAS No: 175922-78-8
• MF: C₃₃H₄₈Br₂
• MW: 604.54222869873
• MDL: MFCD00971288
• CID: 98351
• PubChem ID: 253661774
• Update Time: 2025-06-09

9,9-Didecyl-2,7-dibromofluorene Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9,9-didecyl-9H-fluorene
• 2,7-Dibromo-9,9-didecylfluorene
• 9,9-Didecyl-2,7-Dibromofluorene
• 9H-Fluorene,2,7-dibromo-9,9-didecyl-
• 2,7-DibroMo-9,9-didecylfluorene,9,9-didecyl-2,7-dibroMofluorene
• 9H-Fluorene, 2,7-dibromo-9,9-didecyl-
• 2,7-dibromo-9,9-didecyl-fluorene
• KSC496A9H
• C33H48Br2
• RLYANTSRYXOALQ-UHFFFAOYSA-N
• VZ23015
• RP17295
• 2,7-bis(bromanyl)-9,9-didecyl-fluorene
• SY037119
• AKOS015917629
• SCHEMBL4532916
• CS-0152252
• AC-28777
• DTXSID10394780
• F14957
• DS-15192
• J-507534
• A812133
• 175922-78-8
• SB66333
• 2,7-dibromo-9,9-di-n-decyl-9H-fluorene
• FT-0714414
• MFCD00971288
• D4561
• 2,7-dibromo-9, 9-di-n-decyl-9H-fluorene
• 2,7-Dibromo-9,9-didecylfluorene, 98%
• DB-050486
• 2,7-DIBROMO-9,9-BIS(DECYL)FLUORENE
• 9,9-Didecyl-2,7-dibromofluorene

• MDL： MFCD00971288
• Inchi： 1S/C33H48Br2/c1-3-5-7-9-11-13-15-17-23-33(24-18-16-14-12-10-8-6-4-2)31-25-27(34)19-21-29(31)30-22-20-28(35)26-32(30)33/h19-22,25-26H,3-18,23-24H2,1-2H3
• InChI Key： RLYANTSRYXOALQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3C(C=2C=1)(CCCCCCCCCC)CCCCCCCCCC)Br

Computed Properties

• Exact Mass: 602.21200
• Monoisotopic Mass: 602.212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 35
• Rotatable Bond Count: 18
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 15.6

Experimental Properties

• Color/Form: No data available
• Density: 1.166
• Melting Point: 38.0 to 42.0 deg-C
• Boiling Point: 610.3℃ at 760 mmHg
• Flash Point: 368.4±28.8 °C
• Refractive Index: 1.536
• PSA: 0.00000
• LogP: 12.53970

9,9-Didecyl-2,7-dibromofluorene Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Additional information on 9,9-Didecyl-2,7-dibromofluorene

9,9-Didecyl-2,7-dibromofluorene: An Overview of a Versatile Compound (CAS No. 175922-78-8)

9,9-Didecyl-2,7-dibromofluorene (CAS No. 175922-78-8) is a compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound belongs to the class of fluorenes, which are tricyclic aromatic hydrocarbons with a broad range of uses in various industries, including electronics, pharmaceuticals, and materials science.

The molecular structure of 9,9-Didecyl-2,7-dibromofluorene is characterized by a fluorene core with two decyl groups attached at the 9,9 positions and two bromine atoms at the 2,7 positions. This specific arrangement imparts the compound with several advantageous properties, such as high thermal stability, good solubility in organic solvents, and the ability to undergo further chemical modifications.

One of the key areas where 9,9-Didecyl-2,7-dibromofluorene has shown significant promise is in the development of organic electronic materials. Recent studies have demonstrated that this compound can be used as a building block for the synthesis of conjugated polymers and small molecules with excellent optoelectronic properties. These materials are essential for applications such as organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (FETs).

In the context of OLEDs, 9,9-Didecyl-2,7-dibromofluorene can serve as a precursor for the synthesis of emissive materials that exhibit high quantum efficiencies and long operational lifetimes. The presence of bromine atoms allows for facile functionalization through various coupling reactions, enabling the fine-tuning of electronic and optical properties to meet specific application requirements.

Beyond its use in electronic materials, 9,9-Didecyl-2,7-dibromofluorene has also been explored for its potential in pharmaceutical research. The compound's structural features make it an attractive candidate for the development of drug delivery systems and bioactive molecules. For instance, recent studies have investigated the use of fluorene-based derivatives as carriers for targeted drug delivery due to their ability to form stable complexes with therapeutic agents.

In addition to its applications in electronics and pharmaceuticals, 9,9-Didecyl-2,7-dibromofluorene has shown promise in the field of materials science. Researchers have utilized this compound as a building block for the synthesis of self-assembled monolayers (SAMs) and other nanostructured materials. These materials exhibit unique surface properties that can be tailored for various applications, such as catalysis, sensing, and surface modification.

The synthesis of 9,9-Didecyl-2,7-dibromofluorene typically involves multi-step processes that include bromination reactions and coupling steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce functional groups onto the fluorene core with high yields and selectivity.

In conclusion, 9,9-Didecyl-2,7-dibromofluorene (CAS No. 175922-78-8) is a versatile compound with a wide range of potential applications in various fields. Its unique molecular structure provides a solid foundation for further chemical modifications and functionalization, making it an attractive choice for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is likely that its importance will only continue to grow in the coming years.